Heraclenin
Heraclenin
Heraclenin is a natural product found in Halocnemum strobilaceum, Heracleum rapula, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
2880-49-1
VCID:
VC20761081
InChI:
InChI=1S/C16H14O5/c1-16(2)11(21-16)8-19-15-13-10(5-6-18-13)7-9-3-4-12(17)20-14(9)15/h3-7,11H,8H2,1-2H3/t11-/m1/s1
SMILES:
CC1(C(O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C
Molecular Formula:
C16H14O5
Molecular Weight:
286.28 g/mol
Heraclenin
CAS No.: 2880-49-1
Cat. No.: VC20761081
Molecular Formula: C16H14O5
Molecular Weight: 286.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heraclenin is a natural product found in Halocnemum strobilaceum, Heracleum rapula, and other organisms with data available. |
|---|---|
| CAS No. | 2880-49-1 |
| Molecular Formula | C16H14O5 |
| Molecular Weight | 286.28 g/mol |
| IUPAC Name | 9-[[(2R)-3,3-dimethyloxiran-2-yl]methoxy]furo[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C16H14O5/c1-16(2)11(21-16)8-19-15-13-10(5-6-18-13)7-9-3-4-12(17)20-14(9)15/h3-7,11H,8H2,1-2H3/t11-/m1/s1 |
| Standard InChI Key | CTJZWFCPUDPLME-LLVKDONJSA-N |
| Isomeric SMILES | CC1([C@H](O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C |
| SMILES | CC1(C(O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C |
| Canonical SMILES | CC1(C(O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C |
| Appearance | C16H14O5 |
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